Cas no 14731-48-7 (1,3,4-Thiadiazol-2-amine, N-phenyl-5-[(phenylmethyl)thio]-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N-phenyl-5-[(phenylmethyl)thio]-
• CAS No: 14731-48-7
• MF: C₁₅H₁₃N₃S₂
• MW: 299.413820028305
• CID: 1318484
• Update Time: 2024-08-18

1,3,4-Thiadiazol-2-amine, N-phenyl-5-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N-phenyl-5-[(phenylmethyl)thio]-
• 2-Anilino-5-benzylmercapto-1,3,4-thiadiazole
• 5-benzylsulfanyl-N-phenyl-1,3,4-thiadiazol-2-amine

• Inchi： 1S/C15H13N3S2/c1-3-7-12(8-4-1)11-19-15-18-17-14(20-15)16-13-9-5-2-6-10-13/h1-10H,11H2,(H,16,17)
• InChI Key： UFGCBNVUTIIWBF-UHFFFAOYSA-N
• SMILES： S1C(SCC2=CC=CC=C2)=NN=C1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 299.05529

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Melting Point: 120-121 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 472.4±38.0 °C(Predicted)
• PSA: 37.81
• pka: 1.94±0.10(Predicted)